Cas no 96188-52-2 (Cyclohexanecarbonylchloride, 2-(1,1-dimethylethyl)-)

• Product Name: Cyclohexanecarbonylchloride, 2-(1,1-dimethylethyl)-
• CAS No: 96188-52-2
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 800119
• PubChem ID: 20245952
• Update Time: 2025-04-19

Cyclohexanecarbonylchloride, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonylchloride, 2-(1,1-dimethylethyl)-
• 2-tert-butylcyclohexane-1-carbonyl chloride
• Cyclohexanecarbonyl chloride, 2-(1,1-dimethylethyl)- (9CI)
• SCHEMBL10605160
• 96188-52-2
• DTXSID90604056

• Inchi： 1S/C11H19ClO/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h8-9H,4-7H2,1-3H3
• InChI Key： BLEFFJIHHNLKDC-UHFFFAOYSA-N
• SMILES： ClC(C1CCCCC1C(C)(C)C)=O

Computed Properties

• Exact Mass: 202.1124429g/mol
• Monoisotopic Mass: 202.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids